Cas no 102542-89-2 (Quinoline, 2-phenyl-4-(5-phenyl-2-oxazolyl)-)

• Product Name: Quinoline, 2-phenyl-4-(5-phenyl-2-oxazolyl)-
• CAS No: 102542-89-2
• MF: C₂₄H₁₆N₂O
• MW: 348.396645545959
• CID: 1135604
• PubChem ID: 13547046
• Update Time: 2025-04-20

Quinoline, 2-phenyl-4-(5-phenyl-2-oxazolyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 2-phenyl-4-(5-phenyl-2-oxazolyl)-
• 5-phenyl-2-(2-phenylquinolin-4-yl)-1,3-oxazole
• DTXSID80543445
• 5-phenyl-2-(2-phenyl-4-quinolyl)oxazole
• 2-Phenyl-4-(5-phenyl-1,3-oxazol-2-yl)quinoline
• 5-phenyl-2-(2-phenylquinolin-4-yl)oxazole
• 102542-89-2

• Inchi： 1S/C24H16N2O/c1-3-9-17(10-4-1)22-15-20(19-13-7-8-14-21(19)26-22)24-25-16-23(27-24)18-11-5-2-6-12-18/h1-16H
• InChI Key： LOFMBQYJKQXLHE-UHFFFAOYSA-N
• SMILES： O1C(=CN=C1C1C=C(C2C=CC=CC=2)N=C2C=CC=CC=12)C1C=CC=CC=1

Computed Properties

• Exact Mass: 348.12638
• Monoisotopic Mass: 348.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 3
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• PSA: 38.92
• LogP: 6.22380